Cas no 2228749-50-4 ({1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexyl}methanamine)

• Product Name: {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexyl}methanamine
• CAS No: 2228749-50-4
• MF: C₁₃H₂₂N₂S
• MW: 238.392181873322
• CID: 6290758
• PubChem ID: 165711167
• Update Time: 2025-10-17

{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexyl}methanamine
• 2228749-50-4
• {1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexyl}methanamine
• EN300-1748362

• Inchi： 1S/C13H22N2S/c1-10(2)12-15-8-11(16-12)13(9-14)6-4-3-5-7-13/h8,10H,3-7,9,14H2,1-2H3
• InChI Key： FHFMWHFFGMTLCI-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1C1(CN)CCCCC1

Computed Properties

• Exact Mass: 238.15036988g/mol
• Monoisotopic Mass: 238.15036988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.2Ų

Additional information on {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexyl}methanamine

Introduction to {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexyl}methanamine (CAS No. 2228749-50-4)

{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexyl}methanamine, with the CAS number 2228749-50-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl ring and a thiazole moiety, both of which contribute to its potential therapeutic applications.

The chemical structure of {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexyl}methanamine is composed of a cyclohexane ring substituted with a thiazole group at the 5-position and an isopropyl group at the 2-position. The methanamine group attached to the cyclohexane ring further enhances its reactivity and functional versatility. These structural elements make it an intriguing candidate for various biological studies and drug development initiatives.

Recent research has highlighted the potential of {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexyl}methanamine in modulating specific biological pathways. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexyl}methanamine has also been investigated for its potential neuroprotective properties. Preclinical studies have demonstrated that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases like Alzheimer's and Parkinson's disease. These findings suggest that this compound could be developed into a novel therapeutic agent for neurological disorders.

The pharmacokinetic properties of {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexyl}methanamine have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use, although further clinical trials are necessary to confirm these findings.

Clinical trials are currently underway to evaluate the safety and efficacy of {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexyl}methanamine in various therapeutic contexts. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. These trials are expected to provide valuable insights into the potential clinical applications of this compound.

Beyond its therapeutic applications, {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexyl}methanamine has also been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structural features make it a valuable intermediate in the development of new drugs and materials.

In conclusion, {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexyl}methanamine (CAS No. 2228749-50-4) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its anti-inflammatory and neuroprotective properties, coupled with favorable pharmacokinetic characteristics, make it an exciting candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in advancing medical treatments for various diseases.